N-Boc-allylglycine methyl ester
Cat. No. B8674711
M. Wt: 229.27 g/mol
InChI Key: YNPJYWAVLAOOOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08999990B2
Procedure details
To a solution of tert-Butyl allylcarbamate (7.2 g, 46 mmol) in THF at −78° C. was added LDA (31 mL, 1.5 M in cyclohexane) by syringe. The reaction was allowed to stir for 10 minutes before methyl bromoacetate (7.0 g, 46 mmol) was added. The reaction was then allowed to warm to RT. The reaction was quenched with water, extracted with EtOAc, dried over magnesium sulfate, and purified by silica gel chromatography (with 15% EtOAc-Hexanes). Removal of solvents provided the title compound. LC-MS (IE, m/z): 130 [M−Boc+1]+.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([NH:4][C:5](=[O:11])[O:6][C:7]([CH3:10])([CH3:9])[CH3:8])[CH:2]=[CH2:3].[Li+].CC([N-]C(C)C)C.Br[CH2:21][C:22]([O:24][CH3:25])=[O:23]>C1COCC1>[CH2:1]([N:4]([CH2:21][C:22]([O:24][CH3:25])=[O:23])[C:5]([O:6][C:7]([CH3:10])([CH3:9])[CH3:8])=[O:11])[CH:2]=[CH2:3] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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7.2 g
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Type
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reactant
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Smiles
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C(C=C)NC(OC(C)(C)C)=O
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Name
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Quantity
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31 mL
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Type
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reactant
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Smiles
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[Li+].CC(C)[N-]C(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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7 g
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Type
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reactant
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Smiles
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BrCC(=O)OC
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction was quenched with water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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purified by silica gel chromatography (with 15% EtOAc-Hexanes)
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CUSTOM
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Type
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CUSTOM
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Details
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Removal of solvents
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C=C)N(C(=O)OC(C)(C)C)CC(=O)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
